Cas no 136309-09-6 (6-methoxy-N,N-dimethylpyrazin-2-amine)

• Product Name: 6-methoxy-N,N-dimethylpyrazin-2-amine
• CAS No: 136309-09-6
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 2663128
• PubChem ID: 23273473
• Update Time: 2025-06-08

6-methoxy-N,N-dimethylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-N,N-dimethyl-2-pyrazinamine
• 6-methoxy-N,N-dimethylpyrazin-2-amine
• 136309-09-6
• PYRAZINAMINE, 6-METHOXY-N,N-DIMETHYL
• DTXSID60878964
• DB-118740

• Inchi： 1S/C7H11N3O/c1-10(2)6-4-8-5-7(9-6)11-3/h4-5H,1-3H3
• InChI Key： OTQOGLJCZZIADY-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=CC(=N1)N(C)C

Computed Properties

• Exact Mass: 153.09
• Monoisotopic Mass: 153.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.2A^2

Additional information on 6-methoxy-N,N-dimethylpyrazin-2-amine

Comprehensive Overview of 6-Methoxy-N,N-dimethylpyrazin-2-amine (CAS No. 136309-09-6)

6-Methoxy-N,N-dimethylpyrazin-2-amine (CAS No. 136309-09-6) is a specialized organic compound belonging to the pyrazine family, a class of heterocyclic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The compound features a methoxy group at the 6-position and a dimethylamino group at the 2-position of the pyrazine ring, contributing to its unique chemical and biological properties. Researchers and industries are increasingly interested in this molecule due to its potential as a building block for drug discovery and its role in flavor and fragrance applications.

In recent years, the demand for pyrazine derivatives like 6-Methoxy-N,N-dimethylpyrazin-2-amine has surged, driven by their relevance in medicinal chemistry and biotechnology. A growing number of studies highlight its utility in designing kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. Additionally, its structural motif is frequently explored in high-throughput screening libraries, making it a valuable asset for drug development pipelines.

From a synthetic perspective, 6-Methoxy-N,N-dimethylpyrazin-2-amine is often synthesized via nucleophilic substitution or Pd-catalyzed cross-coupling reactions, methods that are pivotal in modern organic synthesis. Its solubility in polar solvents like methanol and dimethyl sulfoxide (DMSO) enhances its applicability in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structural integrity, ensuring compliance with pharmaceutical standards.

The compound’s structure-activity relationship (SAR) has garnered attention in computational chemistry, where molecular docking studies predict its interactions with biological targets. This aligns with the rising trend of AI-driven drug discovery, where researchers leverage machine learning to optimize lead compounds. Furthermore, its low toxicity profile in preliminary assays makes it a candidate for further preclinical evaluation.

Beyond pharmaceuticals, 6-Methoxy-N,N-dimethylpyrazin-2-amine finds niche applications in the food industry as a potential flavor enhancer, owing to its pyrazine backbone, which is associated with nutty and roasted aromas. This connects to the broader consumer trend toward natural and synthetic flavorants. Its stability under moderate temperatures also makes it suitable for food processing applications.

In the context of sustainability, the compound’s synthesis routes are being optimized to reduce environmental impact, reflecting the chemical industry’s shift toward green chemistry principles. Questions like "How is 6-Methoxy-N,N-dimethylpyrazin-2-amine used in drug discovery?" or "What are the analytical methods for characterizing pyrazine derivatives?" are frequently searched, underscoring its interdisciplinary relevance.

To summarize, 6-Methoxy-N,N-dimethylpyrazin-2-amine (CAS No. 136309-09-6) is a versatile compound with significant potential in life sciences and industrial applications. Its synthetic accessibility, biological activity, and functional versatility position it as a key player in ongoing research and development efforts. As innovation in heterocyclic chemistry advances, this compound is poised to remain a focal point for scientists and manufacturers alike.